Cas no 1048680-34-7 (4-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 4-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 1048680-34-7
• MF: C₁₈H₁₈ClN₃O₄S₂
• MW: 439.936220645905
• CID: 6291855
• PubChem ID: 16864021
• Update Time: 2025-06-08

4-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroquinoxalin-2-one
• 4-(1-((5-chlorothiophen-2-yl)sulfonyl)piperidine-2-carbonyl)-3,4-dihydroquinoxalin-2(1H)-one
• 1048680-34-7
• F2487-0347
• 4-[1-(5-chlorothiophen-2-yl)sulfonylpiperidine-2-carbonyl]-1,3-dihydroquinoxalin-2-one
• AKOS024651435

• Inchi： 1S/C18H18ClN3O4S2/c19-15-8-9-17(27-15)28(25,26)22-10-4-3-7-14(22)18(24)21-11-16(23)20-12-5-1-2-6-13(12)21/h1-2,5-6,8-9,14H,3-4,7,10-11H2,(H,20,23)
• InChI Key： UOBNTXFDTWSZNM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CCCCC1C(N1C2C=CC=CC=2NC(C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 439.0427261g/mol
• Monoisotopic Mass: 439.0427261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 123Ų

Additional information on 4-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroquinoxalin-2-one

Introduction to 4-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1048680-34-7)

4-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroquinoxalin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 1048680-34-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of multiple functional groups, including a sulfonyl group and a piperidine ring, contributes to its complex chemical behavior and biological interactions.

The< strong>5-chlorothiophen-2-yl moiety in the molecular structure is particularly noteworthy, as it introduces both electronic and steric influences that can modulate the compound's reactivity and binding properties. Thiophene derivatives are well-documented for their role in various pharmacological contexts, often serving as key structural motifs in drug candidates. The incorporation of a sulfonyl group further enhances the compound's potential as a bioactive molecule by providing additional sites for interaction with biological targets.

The core scaffold of this compound, consisting of a< strong>tetrahydroquinoxalinone ring system, is another critical feature that contributes to its pharmacological profile. Quinoxaline derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The piperidine ring further enhances the compound's solubility and bioavailability, which are crucial factors in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design, where the structural features of molecules are meticulously tailored to optimize their biological activity. The compound 4-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroquinoxalin-2-one exemplifies this approach, as its design incorporates elements known to enhance binding affinity and selectivity towards specific biological targets.

In the realm of drug discovery, computational methods play a pivotal role in predicting the potential efficacy and safety of novel compounds. Molecular modeling techniques have been employed to explore the interactions between this compound and various biological receptors. These studies suggest that the< strong>sulfonyl group and the< strong>piperidine moiety may engage in critical hydrogen bonding interactions with target proteins, thereby modulating their function.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular architectures with high precision. The synthetic route involves multiple steps, each requiring careful optimization to ensure high yields and purity. Advanced synthetic methodologies have been utilized to introduce the< strong>5-chlorothiophen-2-yl substituent and the sulfonyl group at the appropriate positions within the quinoxalinone framework.

Evaluation of the pharmacological properties of this compound has revealed several promising characteristics. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors involved in various disease pathways. For instance, preliminary data suggest that it may inhibit enzymes associated with inflammation and oxidative stress, which are key mechanisms in conditions such as neurodegenerative diseases and cardiovascular disorders.

The< strong>tetrahydroquinoxalinone scaffold has been particularly interesting for its potential application in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. This property makes it an attractive candidate for treating neurological disorders where access to CNS targets is essential. The presence of both< strong>piperidine and sulfonyl groups further enhances its suitability for CNS applications by improving metabolic stability and binding affinity.

Current research efforts are focused on refining the pharmacological profile of this compound through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups within the molecule, researchers aim to enhance its potency while minimizing potential side effects. These studies are expected to provide valuable insights into optimizing drug candidates for clinical use.

The integration of biocatalysis into synthetic chemistry has also opened new avenues for producing complex molecules like this one more efficiently. Enzyme-mediated reactions offer a sustainable alternative to traditional synthetic methods by reducing waste generation and energy consumption. The application of biocatalytic strategies could potentially streamline the synthesis of< strong>4-{1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carbonyl}-1,2,3,4-tetrahydroquinoxalin-2-one, making it more accessible for further development.

In conclusion，this compound represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。The combination of< strong>sulfonyl,< strong>piperidine,and< strong>tetrahydroquinoxalinonemoieties creates a versatile molecular framework with potential applications across multiple therapeutic areas。Ongoing research efforts aimed at optimizing its pharmacological properties hold promise for future medical breakthroughs。